Cas no 1250106-82-1 (2-(dimethyl-4H-1,2,4-triazol-3-yl)morpholine)

2-(dimethyl-4H-1,2,4-triazol-3-yl)morpholine structure
1250106-82-1 structure
Product Name:2-(dimethyl-4H-1,2,4-triazol-3-yl)morpholine
CAS No:1250106-82-1
MF:C8H14N4O
MW:182.222960948944
MDL:MFCD16095949
CID:5302134
PubChem ID:61737017
Update Time:2025-05-19

2-(dimethyl-4H-1,2,4-triazol-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 2-(dimethyl-4H-1,2,4-triazol-3-yl)morpholine
    • 2-(4,5-Dimethyl-4h-1,2,4-triazol-3-yl)morpholine
    • Morpholine, 2-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)-
    • MDL: MFCD16095949
    • Inchi: 1S/C8H14N4O/c1-6-10-11-8(12(6)2)7-5-9-3-4-13-7/h7,9H,3-5H2,1-2H3
    • InChI Key: JQFODNVCCUFGLX-UHFFFAOYSA-N
    • SMILES: O1CCNCC1C1=NN=C(C)N1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • XLogP3: -1.1
  • Topological Polar Surface Area: 52

2-(dimethyl-4H-1,2,4-triazol-3-yl)morpholine Pricemore >>

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Additional information on 2-(dimethyl-4H-1,2,4-triazol-3-yl)morpholine

Comprehensive Overview of 2-(Dimethyl-4H-1,2,4-Triazol-3-yl)Morpholine (CAS No. 1250106-82-1): Properties, Applications, and Market Insights

2-(Dimethyl-4H-1,2,4-triazol-3-yl)morpholine (CAS No. 1250106-82-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines the structural features of a 1,2,4-triazole ring and a morpholine moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique chemical architecture enables interactions with biological targets, positioning it as a valuable scaffold in medicinal chemistry.

The compound's molecular formula is C8H14N4O, with a molecular weight of 182.22 g/mol. Researchers frequently search for "2-(dimethyl-4H-1,2,4-triazol-3-yl)morpholine solubility" and "CAS 1250106-82-1 synthesis method," reflecting the scientific community's interest in its physicochemical properties and synthetic pathways. The presence of both nitrogen-rich heterocycles contributes to its potential as a bioactive compound, particularly in designing kinase inhibitors or antimicrobial agents.

In pharmaceutical applications, 2-(dimethyl-4H-1,2,4-triazol-3-yl)morpholine derivatives are being explored for their enzyme modulation capabilities. Recent publications highlight its role in developing anticancer agents, with researchers investigating its efficacy against specific protein targets. The morpholine fragment enhances water solubility, addressing a common challenge in drug development, while the triazole ring provides robust hydrogen-bonding interactions with biological receptors.

The agrochemical sector has shown growing interest in this compound, particularly for "triazole-containing fungicides" and "plant growth regulators." Its structural similarity to commercial fungicides like triadimefon makes it a candidate for crop protection formulations. Environmental compatibility studies of CAS 1250106-82-1 are increasingly important as sustainable agriculture gains prominence globally.

From a synthetic chemistry perspective, 2-(dimethyl-4H-1,2,4-triazol-3-yl)morpholine can be prepared through cyclocondensation reactions between hydrazine derivatives and appropriate carbonyl compounds. Process optimization remains an active research area, with particular focus on "green synthesis of triazole morpholine derivatives" to reduce organic solvent usage. Analytical characterization typically involves NMR spectroscopy (both 1H and 13C) and mass spectrometry for quality control.

Market trends indicate rising demand for high-purity 1250106-82-1, driven by pharmaceutical contract research organizations and academic laboratories. Suppliers are increasingly offering customized quantities, from milligram-scale for initial screening to kilogram batches for preclinical studies. The global fine chemicals market for such specialized intermediates is projected to grow at 6.8% CAGR through 2030, with Asia-Pacific emerging as a key manufacturing hub.

Recent patent analyses reveal innovative applications of 2-(dimethyl-4H-1,2,4-triazol-3-yl)morpholine in material science, particularly as a building block for functional polymers and coordination complexes. Its ability to coordinate with transition metals makes it valuable for creating catalysts with tailored properties. Researchers are also investigating its potential in supramolecular chemistry for designing molecular recognition systems.

Quality specifications for CAS 1250106-82-1 typically require ≥98% purity (HPLC), with strict control of residual solvents and heavy metals. Storage recommendations generally suggest 2-8°C under inert atmosphere for long-term stability. Safety data sheets emphasize standard laboratory precautions, though it's not classified under hazardous materials when handled properly.

Future research directions may explore the structure-activity relationships of 2-(dimethyl-4H-1,2,4-triazol-3-yl)morpholine analogs in neurological disorders, given the morpholine moiety's prevalence in CNS-active drugs. Computational chemistry approaches, including molecular docking studies, are accelerating the identification of promising derivatives. The compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) represent another critical research frontier.

For researchers sourcing this chemical, verification of CAS 1250106-82-1 authenticity through comprehensive analytical certificates is essential. Reputable suppliers provide batch-specific COA (Certificate of Analysis) and NMR spectra to ensure compound identity. The growing emphasis on intellectual property in this chemical space warrants careful review of patent landscapes before commercial application development.

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